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Compound of Interest

Compound Name: 3-Chloropyrazine-2-ethanol

Cat. No.: B15045998

Disclaimer: Information regarding the specific safety and handling of 3-Chloropyrazine-2-
ethanol is not readily available. The following guide is based on data for the structurally related
but distinct compound, 3-Chloropyrazine-2-carbonitrile (CAS No: 55557-52-3). This information
is provided for illustrative purposes to demonstrate the requested format and should not be
used as a substitute for a substance-specific Safety Data Sheet (SDS) for 3-Chloropyrazine-2-
ethanol. Researchers must consult the SDS provided by the manufacturer for the specific
chemical they are handling.

Introduction

This document provides a technical overview of the safety, handling, and experimental
protocols related to 3-Chloropyrazine-2-carbonitrile. This heterocyclic compound serves as a
key reactant and intermediate in the synthesis of various pharmaceutical agents, including
tuberculostatic pyrazine derivatives and cathepsin C inhibitors.[1][2][3] Given its application in
drug discovery and development, a thorough understanding of its properties and associated
hazards is critical for ensuring laboratory safety.

Physicochemical and Toxicological Data

Quantitative data for 3-Chloropyrazine-2-carbonitrile has been compiled from multiple sources
to provide a comparative summary.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 55557-52-3 [2][4]1[5]
Molecular Formula CsH2CINs [2][3]
Melting Point 44-47 °C [2][3]
Boiling Point 264.1 £ 35.0 °C (Predicted) [2]
Density 1.43 £ 0.1 g/cm3 (Predicted) [2]

Form Solid (White to Light Brown 2]

Powder)
Synonyms 2-Chloro-3-cyanopyrazine [4]

Table 2: Hazard Identification and Classification
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Hazard Classification

Details

Source

GHS Classification

Acute Toxicity, Oral (Category
4), H302 Acute Toxicity,
Dermal (Category 4), H312
Acute Toxicity, Inhalation
(Category 4), H332 Skin
Irritation (Category 2), H315
Eye Irritation (Category 2),
H319 Specific target organ
toxicity — single exposure
(Category 3), Respiratory
system, H335

[4]115]

Hazard Statements

H302+H312+H332: Harmful if
swallowed, in contact with skin
or if inhaled. H315: Causes
skin irritation. H319: Causes
serious eye irritation. H335:
May cause respiratory

irritation.

[4]1[5]

Signal Word

Warning

[6]

Hazard Codes (CHIP)

Xn (Harmful)

[2]14]

Risk Phrases (CHIP)

R20/21/22: Harmful by
inhalation, in contact with skin
and if swallowed. R36/37/38:
Irritating to eyes, respiratory

system and skin.

[4]

Safety and Handling Protocols

Proper handling of 3-Chloropyrazine-2-carbonitrile is essential to minimize exposure and

associated risks.

Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[4] An eye
wash station should be readily accessible.[4]

» Skin Protection: Wear suitable protective clothing and chemical-resistant gloves (e.g., Nitrile
rubber).[4]

o Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[5]
If ventilation is insufficient, a self-contained breathing apparatus (SCBA) or a respiratory
protective device with a particle filter must be used.[4]

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing.[7] Do not breathe dust or vapors.[5]
Wash hands and any exposed skin thoroughly after handling.[5]

o Storage: Store in a cool, well-ventilated area in a tightly closed container.[4][5] Keep away
from heat and incompatible materials such as strong oxidizing agents and strong acids.[4][5]
The recommended storage condition is under an inert gas (Nitrogen or Argon) at 2-8°C.[2]

First Aid Measures

 Inhalation: Remove the individual to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[4][5]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[4][5]

o Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and seek medical advice.[4]

[5]

 Ingestion: Do NOT induce vomiting. Wash out mouth with water and give half a litre of water
to drink. Immediately call a POISON CENTER or doctor.[4][6]

Experimental Protocols

The following protocols are cited in the literature for the synthesis and use of 3-Chloropyrazine-
2-carbonitrile.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR3400_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR3400_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR3400_msds.pdf
https://www.fishersci.com/store/msds?partNumber=KM04911EB&productDescription=3-CHLOROPYRAZINE-2-CARBO+25GR&vendorId=VN00092202&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR3400_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR11035_msds.pdf
https://www.fishersci.com/store/msds?partNumber=KM04911EB&productDescription=3-CHLOROPYRAZINE-2-CARBO+25GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=KM04911EB&productDescription=3-CHLOROPYRAZINE-2-CARBO+25GR&vendorId=VN00092202&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR3400_msds.pdf
https://www.fishersci.com/store/msds?partNumber=KM04911EB&productDescription=3-CHLOROPYRAZINE-2-CARBO+25GR&vendorId=VN00092202&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR3400_msds.pdf
https://www.fishersci.com/store/msds?partNumber=KM04911EB&productDescription=3-CHLOROPYRAZINE-2-CARBO+25GR&vendorId=VN00092202&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB1105450_EN.htm
https://store.apolloscientific.co.uk/storage/msds/OR3400_msds.pdf
https://www.fishersci.com/store/msds?partNumber=KM04911EB&productDescription=3-CHLOROPYRAZINE-2-CARBO+25GR&vendorId=VN00092202&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR3400_msds.pdf
https://www.fishersci.com/store/msds?partNumber=KM04911EB&productDescription=3-CHLOROPYRAZINE-2-CARBO+25GR&vendorId=VN00092202&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR3400_msds.pdf
https://www.fishersci.com/store/msds?partNumber=KM04911EB&productDescription=3-CHLOROPYRAZINE-2-CARBO+25GR&vendorId=VN00092202&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR3400_msds.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F544626.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15045998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 3-Chloropyrazine-2-carbonitrile

This procedure describes the chlorination of pyrazine-2-carbonitrile.[2][3]

Materials:

Pyrazine-2-carbonitrile (65.65 mmol)

o Toluene (48 mL)

o Dimethylformamide (DMF) (5 mL)

 Sulfuryl chloride (260.8 mmol)

o Diethyl ether

e Sodium bicarbonate (solid)

e Anhydrous sodium sulfate (Na2S0a4)

* Ice bath

Methodology:

o Dissolve pyrazine-2-carbonitrile in toluene and DMF in a reaction flask.

» Cool the mixture in an ice bath.

o Slowly add sulfuryl chloride to the solution over a period of 10 minutes.[2][3]
 Stir the reaction mixture in the ice bath for 30 minutes.[2][3]

» Allow the mixture to warm to room temperature and continue stirring for 5 hours.[2][3]

o Decant the toluene layer. Extract the remaining reddish oil residue three times with diethyl
ether.[2]

o Combine the toluene and ether layers and quench with ice water.[1]
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» Neutralize the combined organic layers with solid sodium bicarbonate.[1]
o Separate the organic layer and extract the aqueous layer again with diethyl ether.
o Combine all organic layers, wash with water, and dry over anhydrous NazS0Oa.[1]

« Filter the solution and evaporate the solvent under reduced pressure to yield the crude
product.[1]

» Purify the crude product by silica gel column chromatography, using 100% dichloromethane
as the eluent, to obtain pure 3-chloropyrazine-2-carbonitrile.[2]

Diagrams and Workflows
General Laboratory Handling Workflow
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Caption: General workflow for safe laboratory handling of chemical reagents.
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Synthesis Workflow Diagram
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Caption: Synthesis workflow for 3-Chloropyrazine-2-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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